REACTION_CXSMILES
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[CH2:1]([O:3][C:4]([C:6]1[C:11]([NH2:12])=[N:10][C:9]([C:13]([F:16])([F:15])[F:14])=[CH:8][N:7]=1)=[O:5])[CH3:2].C(=O)([O-])[O-].[Na+].[Na+].[Br:23]Br>C(O)(=O)C.O>[CH2:1]([O:3][C:4]([C:6]1[C:11]([NH2:12])=[N:10][C:9]([C:13]([F:15])([F:16])[F:14])=[C:8]([Br:23])[N:7]=1)=[O:5])[CH3:2] |f:1.2.3|
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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30 mg
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Type
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reactant
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Smiles
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C(C)OC(=O)C1=NC=C(N=C1N)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(=O)C1=NC=C(N=C1N)C(F)(F)F
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Name
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Quantity
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15 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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7 μL
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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to stir at RT for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WAIT
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Details
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the reaction mixture was left
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Type
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FILTRATION
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Details
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the resulting yellow precipitate was filtered under vacuum
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Reaction Time |
2 h |
Name
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Type
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product
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Smiles
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C(C)OC(=O)C1=NC(=C(N=C1N)C(F)(F)F)Br
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |